Ice crystal sublimation for easily producing MnO2 cathodes with hierarchically porous structure and enhanced cyclic reversibility†
Nanoscale Pub Date: 2023-10-16 DOI: 10.1039/D3NR04028C
Abstract
The charge/discharge performance of rechargeable aqueous zinc ion batteries (RAZIBs) at high currents is often unsatisfactory due to the cathode preparation process and the use of hydrophobic binders. By adding freeze-drying treatment to the preparation process of the cathodes, MnO2 cathodes with hierarchically porous structures are obtained, which provide additional channels for ion transfer, thus greatly enhancing the charge/discharge performance in aqueous Zn–MnO2 batteries.
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Journal Name：Nanoscale
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